Cas no 556049-79-7 (2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: 2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 556049-79-7
• MF: C₁₈H₁₆BrNO₃
• MW: 374.228544235229
• CID: 5455030
• PubChem ID: 2078664
• Update Time: 2025-10-29

2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-1187370
• Z19746992
• AKOS030683201
• 2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• 556049-79-7
• AB00725277-01
• ZINC02616854
• 2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide

• Inchi： 1S/C18H16BrNO3/c19-15-5-7-17(14(8-15)10-21)23-11-18(22)20-16-6-4-12-2-1-3-13(12)9-16/h4-10H,1-3,11H2,(H,20,22)
• InChI Key： VDWQUAHSSJCDNO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC2)(=O)COC1=CC=C(Br)C=C1C=O

Computed Properties

• Exact Mass: 373.03136g/mol
• Monoisotopic Mass: 373.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.509±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.7±50.0 °C(Predicted)
• pka: 13.08±0.20(Predicted)

Additional information on 2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide

2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide: A Comprehensive Overview

The compound CAS No 556049-79-7, also known as 2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide comprises several key functional groups that contribute to its reactivity and selectivity. The presence of a bromine atom at the para position of the phenol ring introduces electron-withdrawing effects, enhancing the molecule's ability to participate in various chemical reactions. Additionally, the formyl group at the ortho position further modulates the electronic properties of the aromatic ring, making it a versatile platform for further functionalization. The indenyl group attached via an acetamide linkage adds rigidity and potentially enhances bioavailability, making this compound a promising candidate for drug discovery.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have explored various catalytic systems and reaction conditions to streamline the synthesis process. For instance, the use of palladium-catalyzed coupling reactions has been reported to efficiently construct the indenyl-acetamide moiety. These advancements not only enhance the feasibility of large-scale production but also pave the way for exploring its applications in medicinal chemistry.

The biological activity of CAS No 556049-79-7 has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate key signaling pathways involved in neurodegenerative disorders has been highlighted in recent research. These findings underscore the importance of further exploring its pharmacokinetic profiles and toxicity levels to assess its suitability as a therapeutic agent.

In addition to its therapeutic potential, this compound has shown promise in materials science applications. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers are actively exploring its integration into polymer frameworks to enhance their mechanical and electrical properties.

The development of efficient analytical techniques for characterizing this compound has also been a significant area of research. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These techniques provide valuable insights into the molecular interactions and stability of the compound under various conditions.

In conclusion, CAS No 556049-79-7, or 2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1H-inden-5-yl)acetamide, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable asset in both academic research and industrial applications. Continued exploration into its biological and chemical properties will undoubtedly unlock new avenues for its utilization in addressing pressing challenges in medicine and materials science.